molecular formula C8H18O6S4 B8596606 3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid) CAS No. 674293-45-9

3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid)

Cat. No. B8596606
CAS RN: 674293-45-9
M. Wt: 338.5 g/mol
InChI Key: UZRYZOUNEIPKQQ-UHFFFAOYSA-N
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Description

3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid) is a useful research compound. Its molecular formula is C8H18O6S4 and its molecular weight is 338.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

674293-45-9

Product Name

3,3'-(Ethane-1,2-diyldisulfanediyl)di(propane-1-sulfonic acid)

Molecular Formula

C8H18O6S4

Molecular Weight

338.5 g/mol

IUPAC Name

3-[2-(3-sulfopropylsulfanyl)ethylsulfanyl]propane-1-sulfonic acid

InChI

InChI=1S/C8H18O6S4/c9-17(10,11)7-1-3-15-5-6-16-4-2-8-18(12,13)14/h1-8H2,(H,9,10,11)(H,12,13,14)

InChI Key

UZRYZOUNEIPKQQ-UHFFFAOYSA-N

Canonical SMILES

C(CSCCSCCCS(=O)(=O)O)CS(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-bromopropane sulfonic acid sodium salt (24.7 g, 110 mmol) and sodium methoxide (7.06 g, 131 mmol) in EtOH (300 mL) at ambient temperature was added, dropwise, 1,2-ethanedithiol (4.4 mL, 52.3 mmol) in ethanol (25 mL). Allowed to stir at room temperature for one hour, and then heated to reflux overnight. Cooled to room temperature and acidified with 2 N HCl to pH 1-2. The resulting suspension was heated to 75° C. and water was slowly added in small portions until a clear solution was obtained. Cooled to room temperature, and then to 5° C. The resulting white precipitate was filtered off, washed with cold EtOH and dried, giving 11.9 g (67.4%) as a white powder. 1H NMR (400 MHz, D2O) δ 3.10 (t, J=7.2 Hz, 4H), 2.92 (s, 4H), 2.82 (t, J=7.2 Hz, 4H), 2.11 (m, 4H). 13C NMR (101 MHz, D2O) δ 52.26, 33.38, 32.27, 26.80.
Quantity
24.7 g
Type
reactant
Reaction Step One
Quantity
7.06 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
4.4 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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